Cas no 26549-04-2 (18-Nor-4(19),7,15-isopimaratriene)

• Product name: 18-Nor-4(19),7,15-isopimaratriene
• CAS No: 26549-04-2
• MF: C₁₉H₂₈
• MW: 256.425625801086
• CID: 2074379
• PubChem ID: 101683068

18-Nor-4(19),7,15-isopimaratriene Chemical and Physical Properties

Names and Identifiers

• 18-Nor-4(19),7,15-isopimaratriene
• 18-Nor-isopimar-4(19),7,15-trien
• [4aS,(+)]-1,2,3,4,4a,4bα,5,6,7,8,10,10aα-Dodecahydro-4aβ,7β-dimethyl-1-methylene-7α-vinylphenanthrene
• 26549-04-2
• 18-Norisopimara-4(19),7,15-triene
• DTXSID901025818

• Inchi： InChI=1S/C19H28/c1-5-18(3)12-10-17-15(13-18)8-9-16-14(2)7-6-11-19(16,17)4/h5,8,16-17H,1-2,6-7,9-13H2,3-4H3
• InChI Key： BDOVQRGWITVTSL-UHFFFAOYSA-N
• SMILES： CC1(CCC2C(C1)=CCC1C(=C)CCCC21C)C=C |c:7|

Computed Properties

• Exact Mass: 256.219100893Da
• Monoisotopic Mass: 256.219100893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes